N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)pentanamide

• Molecular Formula: C25H23ClN2OS
• Molecular Weight: 435 g/mol
• IUPAC Name: N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-naphthalen-1-ylpentanamide
• InChI: InChI=1S/C25H23ClN2OS/c1-3-4-12-23(29)28(22-11-7-9-18-8-5-6-10-21(18)22)25-27-24(17(2)30-25)19-13-15-20(26)16-14-19/h5-11,13-16H,3-4,12H2,1-2H3
• InChI Key: LZCXDNFELKIANO-UHFFFAOYSA-N
• SMILES: CCCCC(=O)N(C1=CC=CC2=CC=CC=C21)C3=NC(=C(S3)C)C4=CC=C(C=C4)Cl

Description

N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)pentanamide, also known as CP-544326, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)pentanamide is a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. By inhibiting COX-2, N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)pentanamide reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)pentanamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)pentanamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)pentanamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for research. It also has a well-defined mechanism of action, which makes it a useful tool for studying the role of COX-2 in various biological processes. However, N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)pentanamide also has limitations, as it has not been extensively studied in humans and its safety profile is not well-established.

Future Directions

There are several future directions for research on N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)pentanamide. One direction is to further investigate its potential as a treatment for Alzheimer's disease, as it has shown promise in animal models. Another direction is to study its anti-cancer properties in more detail, as it has been shown to inhibit the growth of cancer cells. Additionally, further research is needed to establish its safety profile in humans and to explore its potential for use in combination with other drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)pentanamide involves the reaction of 4-chlorobenzylamine with 2-bromo-5-methylthiazole, followed by the reaction with 1-naphthylacetyl chloride and pentanoyl chloride. The resulting compound is then purified using column chromatography to obtain N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)pentanamide in its pure form.

Scientific Research Applications

N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)pentanamide has been studied for its potential therapeutic properties in various fields of research. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. N-[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]-N-(1-naphthyl)pentanamide has also been studied as a potential treatment for Alzheimer's disease, as it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain.